(-)-Furospongin 1
Overview
Description
(-)-Furospongin 1 is a natural product found in Carteriospongia foliascens, Spongia officinalis, and Hippospongia communis with data available.
Scientific Research Applications
Discovery and Structure Elucidation
- (-)-Furospongin 1 was first identified in the sponges Spongia officinalis and Hippospongia communis. It is a C-21 furanoterpene, related to other compounds like nitenin and dihydronitenin. Its structure was determined through physical and chemical analysis (Cimino et al., 1971).
Pharmacological Properties
- (-)-Furospongin 1 has shown significant inhibitory effects on contractions in segments of guinea-pig ileum, influenced by substances like acetylcholine and histamine. It also affects the phasic and tonic components of contractions induced by potassium solutions, suggesting a role in modulating smooth muscle activity (Anderson et al., 1994).
Synthesis and Configurations
- The synthesis of (-)-Furospongin 1 was achieved using a chiral-pool-based route, confirming its molecular configuration. This synthesis is crucial for further pharmacological studies and potential medicinal applications (Tan et al., 2016).
Potential Antiprotozoal Activity
- In a study exploring the antiprotozoal properties of marine sponge-derived compounds, (-)-Furospongin 1 was evaluated against protozoa like Trypanosoma brucei rhodesiense and Leishmania donovani. These findings highlight its potential in developing new antiprotozoal drugs (Orhan et al., 2010).
Cytotoxicity and Biofilm Formation
- Furospongin-1 exhibited weak cytotoxic effects against certain cell lines, indicating a level of bioactivity that could be harnessed in medical applications. Interestingly, some derivatives of (-)-Furospongin 1 were found to induce biofilm formation by Escherichia coli (Garrido et al., 1997; Manzo et al., 2011).
Antidiabetic and Anti-Obesity Potential
- Furospongin-1 and related compounds have been identified as inhibitors of protein tyrosine phosphatase 1B, a regulator of insulin and leptin signaling pathways. This suggests a potential application in treating conditions like type 2 diabetes and obesity (Abdjul et al., 2017).
properties
Molecular Formula |
C21H30O3 |
|---|---|
Molecular Weight |
330.5 g/mol |
IUPAC Name |
(E,6S,8R)-1,11-bis(furan-3-yl)-4,8-dimethylundec-3-en-6-ol |
InChI |
InChI=1S/C21H30O3/c1-17(5-3-7-19-9-11-23-15-19)13-21(22)14-18(2)6-4-8-20-10-12-24-16-20/h5,9-12,15-16,18,21-22H,3-4,6-8,13-14H2,1-2H3/b17-5+/t18-,21-/m1/s1 |
InChI Key |
SFDYMPBPKHWFDV-RHKGMESRSA-N |
Isomeric SMILES |
C[C@H](CCCC1=COC=C1)C[C@@H](C/C(=C/CCC2=COC=C2)/C)O |
Canonical SMILES |
CC(CCCC1=COC=C1)CC(CC(=CCCC2=COC=C2)C)O |
synonyms |
furospongin 1 furospongin-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[9-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]butanedioic acid](/img/structure/B1252655.png)
![(1S,3R,4R,6S,9R,10R,13R,14R,16R)-5,5,9,14-tetramethyltetracyclo[11.2.1.01,10.04,8]hexadecane-3,4,6,9,14,16-hexol](/img/structure/B1252661.png)
![(3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(3R,4S,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde](/img/structure/B1252662.png)
![[(1R,2R,4aS,4bR,8R,8aS,9S,10aR)-1,8-diacetyloxy-7-[(2S,4S,5R,6S)-5-[(2S,3R,4S,5R,6S)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-2-[(2R)-2-methoxy-2-methyl-5-oxofuran-3-yl]-2,4b-dimethyl-1,3,4,4a,5,8,8a,9,10,10a-decahydrophenanthren-9-yl] acetate](/img/structure/B1252664.png)
![3-[(3S,5R,8R,9S,10S,11R,13R,14S,17R)-11,14-dihydroxy-10,13-dimethyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]cyclopent-2-en-1-one](/img/structure/B1252666.png)
![2-[(3S,6S,9E,12S,15S,18S,21S,24R,27S)-18-(4-aminobutyl)-15,24-bis(2-aminoethyl)-21-(carboxymethyl)-3-[(1S)-2-chloro-1-hydroxy-ethyl]-9-ethylidene-12-[(1S)-1-hydroxyethyl]-27-[[(3S)-3-hydroxytetradecanoyl]amino]-2,5,8,11,14,17,20,23,26-nonaoxo-1-oxa-4,7,10,13,16,19,22,25-octazacyclooctacos-6-yl]-2-hydroxy-acetic acid](/img/structure/B1252668.png)
![(1R,8S,10S)-8-hydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2(7),5-diene-3,4,15-trione](/img/structure/B1252674.png)